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Compound of Interest

Compound Name: 2-Sulfobenzoic anhydride

Cat. No.: B147474

This technical guide provides a comprehensive overview of the physical properties of 2-
sulfobenzoic anhydride, with a specific focus on its melting and boiling points. The
information is intended for researchers, scientists, and professionals in drug development who
require precise data and methodologies for the characterization of this compound.

Physical Properties of 2-Sulfobenzoic Anhydride

2-Sulfobenzoic anhydride, with the CAS number 81-08-3, is a white to off-white or cream-
colored crystalline powder.[1][2][3] It is a cyclic anhydride derived from 2-sulfobenzoic acid and
is utilized in organic synthesis.[4] The compound is sensitive to moisture and should be stored
in a dry environment.[1]

The melting and boiling points of 2-sulfobenzoic anhydride can vary depending on the purity
of the sample and the experimental conditions under which they are measured. The following
table summarizes the reported values from various sources.
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Physical Property Value Notes Source(s)
Melting Point 116-122 °C [5]
116 °C Technical grade, 90% [6]
119.5.198.5 °C 292..0 to <108.0% o]
purity
121-123 °C Purified product [7]
123.0t0 128.0 °C >97.0% purity [8]
125 °C [9]
129.5°C [4]
180-182 °C
Boiling Point 184-186 °C at 18 mmHg [6][10][11]
315°C [5]
360-370 °C [1]

Experimental Protocols

Detailed experimental protocols for the determination of melting and boiling points are crucial
for obtaining reproducible results. While many commercial sources list these physical
properties, they often do not provide the specific methodologies used. However, established
laboratory procedures for synthesis and purification can provide insight into the conditions
under which these values are obtained.

A common method for the preparation of 2-sulfobenzoic anhydride involves the reaction of
the corresponding acid with a dehydrating agent. A detailed procedure is available in "Organic
Syntheses".

Procedure:

e A mixture of the starting material is heated on a steam bath with continuous stirring.
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After the initial reaction, additional dry benzene is added, and heating is continued until the
evolution of gases ceases.

The hot mixture is filtered to remove solid byproducts.

The filtrate is partially distilled to remove some of the solvent and then cooled in an ice bath
to induce crystallization of the 2-sulfobenzoic anhydride.

The crystallized product is separated from the mother liquor.

The obtained solid is heated until it completely melts, and any remaining solvent is removed
under reduced pressure. The molten product is then cooled to solidify.[7]

The melting point is a key indicator of purity. For a purified substance like 2-sulfobenzoic

anhydride, a sharp melting range is expected.

General Protocol:

A small amount of the dried, crystalline 2-sulfobenzoic anhydride is packed into a capillary
tube.

The capillary tube is placed in a melting point apparatus.
The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range. The product obtained from the
"Organic Syntheses" protocol has a reported melting point of 121-123 °C.[7]

Due to the relatively high boiling point of 2-sulfobenzoic anhydride and its potential for

decomposition at atmospheric pressure, the boiling point is typically determined under reduced

pressure (vacuum distillation).

Protocol for Vacuum Distillation:

The crude or purified 2-sulfobenzoic anhydride is placed in a distillation flask suitable for
vacuum distillation.
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e The apparatus is connected to a vacuum pump, and the pressure is reduced to a stable
value (e.g., 18 mmHg).

o The flask is heated, and the temperature of the vapor that distills is recorded as the boiling
point at that specific pressure. The reported boiling point at 18 mmHg is 184-186 °C.[6][7]
[10]

Visualizations

The following diagram illustrates the general workflow for the synthesis, purification, and
subsequent determination of the melting and boiling points of 2-sulfobenzoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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